Cas no 1171217-40-5 (N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide
• CAS No: 1171217-40-5
• MF: C₁₈H₁₇ClFN₇O
• MW: 401.825284719467
• CID: 6222632
• PubChem ID: 44072293
• Update Time: 2025-07-22

N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide
• SR-01000923868-1
• N-(3-chloro-4-fluorophenyl)-4-(6-imidazol-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• F5607-0107
• 1171217-40-5
• 4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-chloro-4-fluorophenyl)piperazine-1-carboxamide
• AKOS024515548
• N-(3-chloro-4-fluorophenyl)-4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
• SR-01000923868

• Inchi： 1S/C18H17ClFN7O/c19-14-9-13(1-2-15(14)20)24-18(28)26-7-5-25(6-8-26)16-10-17(23-11-22-16)27-4-3-21-12-27/h1-4,9-12H,5-8H2,(H,24,28)
• InChI Key： LXNZUNPIAHYWEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(N1CCN(C2C=C(N=CN=2)N2C=NC=C2)CC1)=O)F

Computed Properties

• Exact Mass: 401.1167140g/mol
• Monoisotopic Mass: 401.1167140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.2Ų

Additional information on N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide

Comprehensive Analysis of N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide (CAS 1171217-40-5)

The compound N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide (CAS 1171217-40-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyrimidine core, imidazole moiety, and piperazine carboxamide linkage, this molecule is a subject of interest for its potential applications in targeted therapies. Researchers are particularly intrigued by its kinase inhibition properties, which align with current trends in precision medicine and cancer drug discovery.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in structure-activity relationship (SAR) studies. The N-(3-chloro-4-fluorophenyl) derivative stands out due to its optimized binding affinity for specific protein kinases, a hot topic in drug design forums and academic publications. Its CAS 1171217-40-5 identifier is frequently searched in databases like PubChem and ChemSpider, reflecting its relevance in high-throughput screening (HTS) workflows. The compound’s fluorophenyl and chlorophenyl substituents further enhance its pharmacokinetic profile, a key consideration in modern medicinal chemistry.

The rise of AI-driven drug discovery has also put a spotlight on compounds like N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide. Machine learning models often utilize its structural descriptors to predict bioactivity or ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with frequent search queries such as “kinase inhibitor solubility” or “pyrimidine-based drug candidates,” underscoring the compound’s interdisciplinary appeal. Notably, its imidazole ring contributes to hydrogen bonding interactions, a critical factor in ligand-receptor binding simulations.

From a synthetic perspective, the preparation of CAS 1171217-40-5 involves multi-step organic transformations, including nucleophilic aromatic substitution (SNAr) and carboxamide coupling. These methods are widely discussed in process chemistry circles, especially for optimizing yield and purity. The compound’s heterocyclic architecture also makes it a candidate for fragment-based drug design (FBDD), a trending approach in hit-to-lead optimization. Such applications are frequently explored in peer-reviewed journals, further solidifying its scientific credibility.

Beyond its biochemical significance, N-(3-chloro-4-fluorophenyl)-4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide is a testament to the evolving landscape of pharmaceutical innovation. Its compatibility with computational chemistry tools (e.g., molecular docking) and relevance to personalized medicine make it a recurring subject in patent literature. As the scientific community continues to explore targeted kinase therapies, this compound’s role in drug repurposing and combination therapies remains a promising avenue for future research.